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Compound of Interest

Compound Name: Diarylide Yellow

Cat. No.: B1668936 Get Quote

An In-depth Technical Guide to Diarylide Yellow for Researchers and Scientists

This technical guide provides a comprehensive overview of Diarylide Yellow, specifically

focusing on the compound identified by CAS number 5102-83-0. It is intended for researchers,

scientists, and professionals in drug development who require detailed chemical, physical, and

toxicological information on this substance.

Chemical Identification
Diarylide Yellow is a member of the diarylide pigment class, characterized by its vibrant yellow

hue. The specific compound detailed in this guide is most commonly referred to as Pigment

Yellow 13.
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Identifier Value

CAS Number 5102-83-0[1][2][3]

IUPAC Name

2-[[2-chloro-4-[3-chloro-4-[[1-(2,4-

dimethylanilino)-1,3-dioxobutan-2-

yl]diazenyl]phenyl]phenyl]diazenyl]-N-(2,4-

dimethylphenyl)-3-oxobutanamide[4][5]

Synonyms Diarylide Yellow AAMX, Pigment Yellow 13[1]

Molecular Formula C36H34Cl2N6O4[4][5]

Molecular Weight 685.6 g/mol [6]

Physicochemical Properties
Diarylide Yellow is a solid organic powder with very low solubility in water.[5] A summary of its

key physicochemical properties is presented below.

Property Value Source

Appearance Yellow Powder --INVALID-LINK--

Melting Point Decomposes above 300 °C OECD SIDS

Water Solubility 0.35 - 8.1 µg/L OECD SIDS

Solubility in n-octanol 8.5 - 49.8 µg/L OECD SIDS

Bulk Density 1.5 g/cm³ --INVALID-LINK--

pH 5.0 - 8.0
--INVALID-LINK--, --INVALID-

LINK--

Toxicological Profile
Diarylide Yellow pigments are generally considered to have low toxicity due to their very low

bioavailability.[7] However, a key consideration is their potential to decompose at high

temperatures (above 200°C) to release 3,3'-dichlorobenzidine, a known carcinogen.[4][8]
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Endpoint Result Species

Acute Oral LD50 >3000 mg/kg bw Rat[5]

Acute Dermal LD50 >3000 mg/kg bw Not specified[5]

Acute Inhalation LC50 >4.448 mg/m³ Not specified[5]

Carcinogenicity

Not classified as a carcinogen.

However, the decomposition

product 3,3'-dichlorobenzidine

is a suspected human

carcinogen.

Not applicable[1][9]

Mutagenicity
Non-mutagenic in bacterial

tests.[5]
Bacteria[5]

Experimental Protocols
Detailed experimental protocols for toxicological testing of pigments like Diarylide Yellow
typically follow standardized guidelines from organizations such as the OECD (Organisation for

Economic Co-operation and Development). For instance, acute oral toxicity studies would be

conducted according to OECD Test Guideline 423. This protocol involves the administration of

the test substance to fasted animals, followed by observation for a defined period to assess for

signs of toxicity and mortality.

Logical Relationships and Pathways
While there are no known direct signaling pathways associated with Diarylide Yellow due to its

inert nature, a critical logical pathway to consider is its thermal decomposition.
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Thermal decomposition pathway of Diarylide Yellow.

The primary concern from a toxicological and drug development perspective is the potential for

human exposure to 3,3'-dichlorobenzidine (DCB), a decomposition product. The metabolic

activation of DCB is a critical pathway leading to its carcinogenic effects.
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Metabolic activation pathway of 3,3'-Dichlorobenzidine.

Applications and Considerations
Diarylide Yellow is widely used as a pigment in printing inks, plastics, and coatings.[10][11] It

is not used in food or drug applications.[12] For researchers in drug development, it is crucial to

be aware of Diarylide Yellow as a potential impurity or a component in packaging materials,
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where its low migration potential is a key attribute.[13] However, the potential for decomposition

under high-temperature processing conditions must be considered.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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